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Abstract

N-Phenylcyclohexanecarboxamide, also known as cyclohexanecarboxanilide, is a chemical
compound with the CAS number 2719-26-8. This technical guide provides a comprehensive
overview of its chemical and physical properties, a detailed synthesis protocol, and a summary
of the current, albeit limited, understanding of its biological activities. While specific
pharmacological data for N-Phenylcyclohexanecarboxamide is scarce in publicly available
literature, this guide draws upon information from related structural classes to infer potential
areas of interest for future research. All quantitative data is presented in structured tables, and
a detailed experimental protocol for its synthesis is provided.

Chemical and Physical Properties

N-Phenylcyclohexanecarboxamide is a white solid with a molecular formula of C13H17NO
and a molecular weight of 203.28 g/mol .[1] Its structure consists of a cyclohexanecarboxamide
moiety attached to a phenyl group. A summary of its key physicochemical properties is
provided in Table 1.

Table 1: Physicochemical Properties of N-Phenylcyclohexanecarboxamide
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Property Value Reference
Molecular Formula Ci13H17NO [1]
Molecular Weight 203.28 g/mol [1]
CAS Number 2719-26-8 [1]
N-
IUPAC Name phenylcyclohexanecarboxamid  [1]
e
Synonyms Cyclohexanecarboxanilide [1]
XLogP3-AA 3.2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
C)c;untg p ! s
Rotatable Bond Count 2 [1]
Topological Polar Surface Area  29.1 A2 [1]
Melting Point Not available [2]
Boiling Point Not available [2]
Density Not available [2]
Synthesis

The primary method for the synthesis of N-Phenylcyclohexanecarboxamide is the acylation

of aniline with cyclohexanecarbonyl chloride.[3]

Experimental Protocol: Synthesis of N-

Phenylcyclohexanecarboxamide

Materials:

e Aniline
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e Cyclohexanecarbonyl chloride

e Anhydrous diethyl ether (or a similar inert solvent)
o Triethylamine (or another suitable base)

e Hydrochloric acid (for workup)

e Saturated sodium bicarbonate solution (for workup)
e Brine (for workup)

e Anhydrous magnesium sulfate (for drying)

o Ethanol (for recrystallization)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
aniline (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous diethyl ether.

e Cool the solution in an ice bath.

e Slowly add a solution of cyclohexanecarbonyl chloride (1.0 equivalent) in anhydrous diethyl
ether to the stirred aniline solution via the dropping funnel.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.
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» Purify the crude N-Phenylcyclohexanecarboxamide by recrystallization from ethanol to
yield a white solid.

Diagram 1: Synthesis Workflow
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Caption: A general workflow for the synthesis of N-Phenylcyclohexanecarboxamide.
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Biological Activity and Potential Applications

Direct studies on the biological activity of N-Phenylcyclohexanecarboxamide are not readily
available in the scientific literature. However, the broader classes of compounds to which it
belongs, namely N-aryl carboxamides and cyclohexane derivatives, have been investigated for
various pharmacological activities.

Derivatives of cyclohexane have been reported to exhibit a wide range of biological activities,
including antimicrobial, anti-inflammatory, and anticancer effects.[4][5][6][7] Similarly, the N-aryl
carboxamide scaffold is a common feature in many biologically active molecules.

Given the structural similarity to other pharmacologically active compounds, N-
Phenylcyclohexanecarboxamide could be a candidate for screening in various biological
assays. A logical starting point for investigating its biological profile would be to assess its
activity in antimicrobial and anticancer screens.

Diagram 2: Hypothetical Drug Discovery Workflow
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Caption: A potential workflow for investigating the biological activity of N-

Phenylcyclohexanecarboxamide.

Analytical Methods

The characterization and quantification of N-Phenylcyclohexanecarboxamide can be

achieved using standard analytical techniques.
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Table 2: Analytical Methods for Characterization

Technique

Purpose

Expected Data

1H and 3C NMR Spectroscopy

Structural elucidation

Chemical shifts and coupling
constants confirming the

molecular structure.

Mass Spectrometry (MS)

Molecular weight determination

and structural confirmation

Molecular ion peak
corresponding to the exact

mass of the compound.

Infrared (IR) Spectroscopy

Identification of functional

groups

Characteristic absorption
bands for N-H, C=0 (amide),
and aromatic C-H bonds.

High-Performance Liquid
Chromatography (HPLC)

Purity assessment and

quantification

A single peak indicating the
purity of the compound; can be
used for quantitative analysis

with a suitable standard.

X-ray Crystallography

Determination of the three-
dimensional molecular

structure

Precise bond lengths, bond
angles, and crystal packing

information.[3]

Conclusion

N-Phenylcyclohexanecarboxamide is a readily synthesizable compound with a well-defined

chemical structure. While its specific biological activities remain largely unexplored, its

structural relationship to other pharmacologically active molecules suggests that it may

possess interesting biological properties. This technical guide provides a foundational resource

for researchers interested in exploring the potential of N-Phenylcyclohexanecarboxamide in

drug discovery and development. Further investigation into its biological effects through

systematic screening is warranted to uncover any potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3009346/
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-body
https://www.benchchem.com/product/b185116?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. N-Phenylcyclohexanecarboxamide | C13H17NO | CID 257030 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. chemsynthesis.com [chemsynthesis.com]
» 3. N-Phenylcyclohexanecarboxamide - PMC [pmc.ncbi.nim.nih.gov]
» 4. cabidigitallibrary.org [cabidigitallibrary.org]

e 5. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-
dione Ligands and Their Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

¢ 6. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-
dione Ligands and Their Metal Complexes - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to N-
Phenylcyclohexanecarboxamide (CAS 2719-26-8)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b185116#n-
phenylcyclohexanecarboxamide-cas-number-2719-26-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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